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Get Quote

The indole ring system is a cornerstone of medicinal chemistry, recognized as a "privileged

structure" due to its prevalence in a vast array of bioactive natural products and FDA-approved
drugs.[1][2] Its unique electronic properties and ability to engage in various biological
interactions, including hydrogen bonding and Tt-stacking, make it an ideal scaffold for drug
design.[1][3] The strategic functionalization of the indole core is paramount to modulating its
pharmacological profile.

Methyl 4-bromo-3-formyl-1H-indole-7-carboxylate (CAS: 1643573-87-8) is a particularly
valuable synthetic intermediate. It incorporates three distinct and orthogonally reactive
functional groups onto the indole framework:

o A C3-formyl group, a versatile handle for numerous chemical transformations.[4]

o A C4-bromo substituent, perfectly positioned for transition-metal-catalyzed cross-coupling
reactions.

o A C7-methyl carboxylate group, which can be readily modified to explore interactions within a
target's binding pocket.

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b11843039#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC12854230/
https://www.mdpi.com/1420-3049/29/19/4770
https://pmc.ncbi.nlm.nih.gov/articles/PMC12854230/
https://www.mdpi.com/1420-3049/29/2/484
https://www.benchchem.com/product/b11843039/docs?utm_src=pdf-body#introduction-the-strategic-value-of-a-multifunctional-indole-scaffold
https://pubs.acs.org/doi/10.1021/acsomega.5c00822
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11843039?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

This trifecta of functionalities provides medicinal chemists with a powerful platform for
generating diverse molecular libraries, enabling the systematic exploration of structure-activity
relationships (SAR) in drug discovery programs.

Physicochemical and Spectroscopic Profile

A clear understanding of a compound's physical and chemical properties is fundamental to its
application. The key characteristics of methyl 4-bromo-3-formyl-1H-indole-7-carboxylate are
summarized below.

Property Value Source
CAS Number 1643573-87-8 [5]
Molecular Formula C11HsBrNOs3 [5]
Molecular Weight 282.09 g/mol [5]

Off-white to yellow solid
Appearance

(predicted)
COC(=0)clccec2elce(c[nH]2)C
SMILES [5]
=0
) =>95% (typical commercial
Purity

grade)

Spectroscopic Characterization (Predicted):

e 1H NMR: The proton NMR spectrum is expected to show distinct signals for the aldehyde
proton (~10.0 ppm), the N-H proton of the indole ring (>11.0 ppm in DMSO-ds), aromatic
protons on the benzene ring, the C2-proton, and the methyl ester protons (~3.9 ppm).[6][7][8]

e 13C NMR: The carbon spectrum will feature characteristic resonances for the aldehyde
carbonyl (~185 ppm), the ester carbonyl (~165 ppm), and various sp?-hybridized carbons of
the bicyclic indole core.[7][8]

 Infrared (IR) Spectroscopy: The IR spectrum should display prominent absorption bands for
the N-H stretch (~3300 cm~1), the aldehyde C=0 stretch (~1670 cm~1), and the ester C=0
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stretch (~1720 cm™2).

o Mass Spectrometry (MS): The mass spectrum will show a characteristic isotopic pattern for a
monobrominated compound, with two major peaks of nearly equal intensity separated by 2
m/z units (“°Br and &1Br).

Synthesis and Mechanistic Rationale

The most logical and industrially scalable approach to synthesizing methyl 4-bromo-3-formyl-
1H-indole-7-carboxylate is through the electrophilic formylation of a pre-functionalized indole
precursor. The Vilsmeier-Haack reaction is the premier method for this transformation due to its
high regioselectivity for the electron-rich C3 position of the indole nucleus.[4]

Core Synthetic Pathway:

The synthesis commences with the precursor, methyl 4-bromo-1H-indole-7-carboxylate, which
undergoes a Vilsmeier-Haack reaction using a pre-formed Vilsmeier reagent derived from
phosphorus oxychloride (POCIs) and N,N-dimethylformamide (DMF).

Vilsmeier-Haack
) 1. POCIs, DMF Formylation Methyl 4-bromo-3-formyl-1H-indole-7-carboxylate
(Methyl 4-bromo-1H-indole-7-carboxylate 2. H>0 work-up (CAS 1643573-87-8)

Click to download full resolution via product page

Caption: Synthetic route via Vilsmeier-Haack formylation.

Mechanistic Deep Dive:

The Vilsmeier-Haack reaction proceeds through a well-established mechanism:

o Formation of the Vilsmeier Reagent: DMF, a substituted amide, reacts with the powerful
Lewis acid POCIs to form a highly electrophilic chloroiminium ion, also known as the
Vilsmeier reagent.[9]

» Electrophilic Aromatic Substitution: The electron-rich indole ring, acting as a nucleophile,
attacks the Vilsmeier reagent. This attack occurs preferentially at the C3 position, which has
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the highest electron density.

¢ Iminium Intermediate Formation: The initial adduct eliminates HCI to form a stable iminium
ion intermediate.

o Hydrolysis: During the aqueous work-up, the iminium ion is readily hydrolyzed to yield the
final 3-formylindole product.

While classic, the Vilsmeier-Haack reaction requires stoichiometric amounts of hazardous
POCIs.[10] Modern research has explored greener alternatives, such as boron-catalyzed or
iron-catalyzed formylations, which offer milder conditions and reduce hazardous waste.[4][11]

Detailed Experimental Protocol (Vilsmeier-Haack)

This protocol is a representative procedure based on established methodologies for indole
formylation and should be adapted and optimized for specific laboratory conditions.

Safety Precaution: This reaction should be performed in a well-ventilated fume hood by trained
personnel. POCIs is highly corrosive and reacts violently with water. Appropriate personal
protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves, is
mandatory.

o Reagent Preparation: In a three-necked, flame-dried round-bottom flask equipped with a
magnetic stirrer, a dropping funnel, and a nitrogen inlet, place anhydrous N,N-
dimethylformamide (DMF, 3.0 eq.). Cool the flask to 0 °C in an ice-water bath.

e Vilsmeier Reagent Formation: Add phosphorus oxychloride (POCIs, 1.2 eq.) dropwise to the
cooled DMF via the dropping funnel over 30 minutes. Maintain the temperature below 5 °C.
After the addition is complete, allow the mixture to stir at O °C for an additional 30 minutes to
ensure the complete formation of the Vilsmeier reagent.

e Substrate Addition: Dissolve methyl 4-bromo-1H-indole-7-carboxylate (1.0 eq.) in a minimal
amount of anhydrous DMF and add this solution dropwise to the Vilsmeier reagent at O °C.

» Reaction: After the addition, remove the ice bath and allow the reaction mixture to warm to
room temperature. Stir for 2-4 hours, monitoring the reaction progress by Thin Layer
Chromatography (TLC).
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e Quenching and Hydrolysis: Once the reaction is complete, carefully and slowly pour the
reaction mixture onto crushed ice containing an excess of sodium acetate or sodium
hydroxide solution to neutralize the acid and hydrolyze the intermediate. This step is highly
exothermic and must be performed with caution.

e Product Isolation: Stir the resulting suspension for 1 hour. The product will typically
precipitate out of the aqueous solution. Collect the solid product by vacuum filtration and
wash it thoroughly with cold water.

 Purification: The crude product can be further purified by recrystallization from a suitable
solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by silica gel column
chromatography to yield the pure methyl 4-bromo-3-formyl-1H-indole-7-carboxylate.

Reactivity and Strategic Applications in Drug
Discovery

The true value of this compound lies in the differential reactivity of its three functional groups,
which can be addressed selectively to build molecular complexity. This makes it an exemplary
starting point for creating diverse chemical libraries for high-throughput screening.

_—

Methyl 4-bromo-3-formyl-1H-indole-7-carboxylate
—
-
Reductive Amination Wittig Reaction Condensation Suzuki Coupling Buchwald-Hartwig Sonogashira Coupling Hydrolysis
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Caption: Key reaction pathways for molecular diversification.

e The C3-Formyl Group: This aldehyde is a gateway to a multitude of derivatives. It readily
undergoes reductive amination to install various amine side chains, participates in Wittig
reactions to form alkenes, and engages in condensation reactions to produce imines or
chalcone-like structures.[4][12] These transformations are fundamental for probing polar and
lipophilic interactions in drug targets.

e The C4-Bromo Group: As an aryl bromide, this position is primed for a wide range of
palladium-catalyzed cross-coupling reactions. Suzuki, Stille, and Negishi couplings can
introduce new aryl or alkyl groups, while Buchwald-Hartwig amination can form C-N bonds.
[13][14] This allows for the extension of the molecule into new regions of chemical space,
which is critical for optimizing binding affinity and selectivity.

o The C7-Methyl Carboxylate: The ester can be easily hydrolyzed to the corresponding
carboxylic acid. This acid is a common pharmacophore that can engage in ionic interactions
or serve as a hydrogen bond donor/acceptor. Furthermore, the carboxylic acid can be
converted into a diverse array of amides via standard peptide coupling protocols, a strategy
frequently employed to improve pharmacokinetic properties and target engagement.[15][16]

Therapeutic Potential: Indole-based compounds have shown efficacy as inhibitors of various
biological targets, including protein kinases, tubulin, and histone deacetylases (HDACS).[2][17]
The structural features of methyl 4-bromo-3-formyl-1H-indole-7-carboxylate make it an ideal
starting point for designing inhibitors for such targets. For example, the C3 position can be
elaborated to mimic the trimethoxyphenyl (TMP) ring that binds to the colchicine site of tubulin,
while the C4 and C7 positions can be modified to enhance potency and selectivity.[17]

Safety, Handling, and Storage

As with any laboratory chemical, proper safety protocols must be followed. The toxicological
properties of methyl 4-bromo-3-formyl-1H-indole-7-carboxylate have not been fully
investigated.[18]

e Handling: Always handle this compound in a well-ventilated chemical fume hood. Wear
appropriate PPE, including safety glasses with side shields, a flame-retardant lab coat, and
nitrile gloves. Avoid inhalation of dust and direct contact with skin and eyes.[18]
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o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents.[18]

o First Aid: In case of accidental contact, flush the affected skin or eyes with copious amounts
of water for at least 15 minutes and seek immediate medical attention. If inhaled, move to
fresh air. If ingested, do not induce vomiting and seek immediate medical attention.[18]

Conclusion

Methyl 4-bromo-3-formyl-1H-indole-7-carboxylate is more than just a chemical; itis a
strategic tool for innovation in medicinal chemistry. Its multifunctional nature provides a robust
and flexible platform for the synthesis of novel, complex, and biologically active molecules. By
enabling rapid diversification and systematic SAR studies, this building block empowers
researchers to accelerate the discovery and development of next-generation therapeutics to
address unmet medical needs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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